Cas no 926189-43-7 (1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-ol)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-ol
• CAS No: 926189-43-7
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5698185
• PubChem ID: 16769788
• Update Time: 2025-06-22

1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-ol
• Benzenemethanol, α-methyl-3-(1H-tetrazol-1-yl)-
• 1-[3-(1H-tetrazol-1-yl)phenyl]ethanol
• AKOS000126071
• BMB18943
• 1-[3-(tetrazol-1-yl)phenyl]ethanol
• EN300-29795
• CS-0244996
• 1-(3-(1H-tetrazol-1-yl)phenyl)ethanol
• Z228586302
• AKOS016899656
• 926189-43-7
• 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-ol

• Inchi： 1S/C9H10N4O/c1-7(14)8-3-2-4-9(5-8)13-6-10-11-12-13/h2-7,14H,1H3
• InChI Key： XLTLXQOIFUIVTF-UHFFFAOYSA-N
• SMILES： C1(C(C)O)=CC=CC(N2C=NN=N2)=C1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 380.2±44.0 °C(Predicted)
• pka: 14.04±0.20(Predicted)

Additional information on 1-3-(1H-1,2,3,4-tetrazol-1-yl)phenylethan-1-ol

Compound CAS No. 926189-43-7: 1-(3-(1H-1,2,3,4-Tetrazol-1-yl)phenyl)ethan-1-ol

The compound with CAS No. 926189-43-7, commonly referred to as 1-(3-(1H-1,2,3,4-tetrazol-1-yl)phenyl)ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tetrazole ring fused with a phenyl group and an ethanolic hydroxyl group. The tetrazole moiety is known for its stability and reactivity, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of tetrazole-containing compounds in drug discovery and development. For instance, researchers have explored the use of tetrazoles as bioisosteres in medicinal chemistry due to their ability to mimic the electronic and steric properties of other functional groups. This has led to the synthesis of novel drug candidates with improved pharmacokinetic profiles. The phenylethanolic group in this compound further enhances its versatility, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for molecular recognition.

In terms of synthesis, the preparation of 1-(3-(1H-tetrazolyl)phenyl)ethan-1-ol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The tetrazole ring is often introduced via the reaction of hydrazines with alkyl halides or other suitable electrophiles. This compound can also serve as a precursor for the synthesis of more complex molecules, such as those incorporating additional functional groups or heterocyclic systems.

From a materials science perspective, tetrazole-containing compounds like this one have been investigated for their potential use in energetic materials and pyrotechnics. The high nitrogen content in tetrazoles contributes to their stability under certain conditions while enabling controlled decomposition upon activation. This makes them attractive candidates for applications in propellants and explosives.

Moreover, the tetrazole phenolic structure has been studied for its antioxidant properties. Antioxidants are essential in preventing oxidative stress and related diseases; thus, compounds with such properties are highly sought after in the pharmaceutical and food industries. Recent research has demonstrated that tetrazole-containing phenolic compounds exhibit significant radical scavenging activity, making them promising candidates for future therapeutic agents.

In conclusion, CAS No. 926189-43-7, or 1-(3-(1H-tetrazolyl)phenyl)ethan-1-ol, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical research and development. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing science and technology is likely to grow even further.